Cas no 1564522-00-4 (5-FLUOROPYRIMIDINE-2-SULFONAMIDE)

• Product Name: 5-FLUOROPYRIMIDINE-2-SULFONAMIDE
• CAS No: 1564522-00-4
• MF: C₄H₄FN₃O₂S
• MW: 177.156862258911
• MDL: MFCD26917941
• CID: 5245196
• Update Time: 2025-08-03

5-FLUOROPYRIMIDINE-2-SULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfonamide, 5-fluoro-
• 5-FLUOROPYRIMIDINE-2-SULFONAMIDE

• MDL： MFCD26917941
• Inchi： 1S/C4H4FN3O2S/c5-3-1-7-4(8-2-3)11(6,9)10/h1-2H,(H2,6,9,10)
• InChI Key： GPVRTKSXKFQCDK-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=C(F)C=N1

Additional information on 5-FLUOROPYRIMIDINE-2-SULFONAMIDE

Introduction to 5-Fluoropyrimidine-2-Sulfonamide (CAS No. 1564522-00-4)

5-Fluoropyrimidine-2-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1564522-00-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both a fluorine substituent and a sulfonamide group imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-fluoropyrimidine-2-sulfonamide consists of a pyrimidine ring system, which is a core motif in numerous biologically active molecules, particularly in nucleoside analogs and antiviral agents. The fluorine atom at the 5-position enhances the compound's metabolic stability and binding affinity to biological targets, while the sulfonamide moiety at the 2-position introduces hydrogen bonding capabilities, crucial for interactions with proteins and enzymes. This dual functionality positions the compound as a promising candidate for modulating various cellular processes.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in addressing diverse therapeutic challenges. 5-Fluoropyrimidine-2-sulfonamide has been explored in several preclinical studies for its potential applications in oncology, inflammation, and infectious diseases. Its ability to interact with key enzymes and receptors has led to investigations into its role as an inhibitor or modulator in pathways relevant to disease progression.

In oncology research, 5-fluoropyrimidine-2-sulfonamide has been studied for its interactions with kinases and other enzymes involved in cancer cell proliferation. The fluorine atom's electronic properties contribute to enhanced binding affinity, potentially leading to more effective inhibition of target enzymes compared to non-fluorinated analogs. Additionally, the sulfonamide group facilitates interactions with acidic residues in protein targets, further enhancing drug efficacy.

The pharmacokinetic profile of 5-fluoropyrimidine-2-sulfonamide is another area of interest. Studies have indicated that the compound exhibits moderate solubility in water, which is advantageous for formulation into oral or injectable drugs. Furthermore, its metabolic stability suggests a longer half-life, allowing for less frequent dosing and improved patient compliance. These characteristics make it an attractive candidate for further development into a therapeutic agent.

Investigations into the compound's mechanism of action have revealed promising results in modulating inflammatory pathways. The sulfonamide moiety has been shown to interact with inflammatory mediators and enzymes, potentially reducing inflammation without significant immunosuppressive effects. This makes 5-fluoropyrimidine-2-sulfonamide a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of 5-fluoropyrimidine-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal catalysis and flow chemistry techniques. These innovations not only improve efficiency but also reduce waste, aligning with green chemistry principles.

From a regulatory perspective, 5-fluoropyrimidine-2-sulfonamide must undergo rigorous testing to meet safety and efficacy standards before entering clinical trials. Preclinical studies involving cell culture assays and animal models are essential to evaluate its toxicity profile and pharmacological activity. Collaborative efforts between academic researchers and pharmaceutical companies are crucial in advancing this compound through the development pipeline.

The future prospects of 5-fluoropyrimidine-2-sulfonamide are promising, with ongoing research exploring its potential in novel therapeutic applications. Structural modifications based on initial findings may lead to derivatives with enhanced potency or selectivity. Additionally, computational modeling techniques are being utilized to predict new drug candidates derived from this scaffold, accelerating the drug discovery process.

In conclusion,5-fluoropyrimidine-2-sulfonamide (CAS No. 1564522-00-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its dual functionality as a fluorinated pyrimidine derivative with a sulfonamide group makes it a versatile tool for drug discovery across multiple therapeutic areas. Continued research and development efforts will likely uncover new applications for this compound in addressing unmet medical needs.